Cas no 33538-87-3 (3-(2-methoxy-5-methylphenyl)propanal)

• Product Name: 3-(2-methoxy-5-methylphenyl)propanal
• CAS No: 33538-87-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 322977
• PubChem ID: 268434
• Update Time: 2025-07-30

3-(2-methoxy-5-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,2-methoxy-5-methyl-
• 2-METHOXY-5-METHYL-BENZENEPROPANAL
• 3-(2-methoxy-5-methylphenyl)propanal
• 5-Methyl-2-methoxyhydrozimtaldehyd
• AC1Q6QK1
• AG-J-16639
• AR-1E6311
• CTK4H0791
• NSC108616
• Benzenepropanal, 2-methoxy-5-methyl-
• DTXSID30296277
• SCHEMBL14144590
• AKOS011896712
• NSC-108616
• 33538-87-3
• EN300-1838539

• Inchi： 1S/C11H14O2/c1-9-5-6-11(13-2)10(8-9)4-3-7-12/h5-8H,3-4H2,1-2H3
• InChI Key： OBIIEBRHEZHORR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CCC=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 261.2°Cat760mmHg
• Flash Point: 104.7°C
• Refractive Index: 1.502
• PSA: 26.3
• LogP: 2.13510